1-(3-Methoxyphenyl)-2-methylpiperazine dihydrochloride
Overview
Description
1-(3-Methoxyphenyl)-2-methylpiperazine dihydrochloride is an arylpiperazine compound . It is used as an important intermediate in the preparation of various pharmaceuticals, particularly those used to treat depression and post-traumatic stress .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCC(CNCC1)(C)N1C2=CC=CC(OC)=C2.[H]Cl.[H]Cl . This indicates that the compound contains a piperazine ring with a methoxyphenyl group and a methyl group attached to it. Physical And Chemical Properties Analysis
The compound is a solid . Its empirical formula isC13H22Cl2N2O and its molecular weight is 293.23 . The compound is considered hazardous by the 2012 OSHA Hazard Communication Standard .
Scientific Research Applications
Psychopharmacological Research
Studies have explored the effects of m-Chlorophenylpiperazine (mCPP), a derivative of trazodone and a structural analog of 1-(3-Methoxyphenyl)-2-methylpiperazine dihydrochloride, on neurotransmitter functions. mCPP is utilized as a probe for serotonin (5-HT) function in research due to its binding affinity to 5-HT receptors and alpha-adrenoceptors. Research has shown that mCPP can induce anxiety symptoms and alter hormone levels in humans, suggesting its utility in studying serotonin's role in mood regulation and stress response (Silverstone et al., 1994).
Neurotoxicity of Anesthetic Agents
The potential neurotoxic effects of anesthetic drugs on the developing brain have been a significant area of research. Studies in juvenile animal models have shown that drugs used for sedation and anesthesia, including those with similar structural properties to this compound, can induce neurodegeneration. These findings have implications for pediatric anesthesia, raising concerns about the long-term cognitive effects of anesthetic exposure in neonates and young children (Mellon et al., 2007).
Safety and Hazards
This compound is considered hazardous and may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray . It should be stored in a well-ventilated place and kept tightly closed .
properties
IUPAC Name |
1-(3-methoxyphenyl)-2-methylpiperazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O.2ClH/c1-10-9-13-6-7-14(10)11-4-3-5-12(8-11)15-2;;/h3-5,8,10,13H,6-7,9H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHZIRKKSGFFMCM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1C2=CC(=CC=C2)OC.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,7-Diazaspiro[4.4]nonane dihydrochloride](/img/structure/B1469769.png)
![N-[2-(4-fluorophenyl)ethyl]cyclopentanamine hydrochloride](/img/structure/B1469773.png)
![1,3-dimethyl-1H,4H,5H,6H-pyrazolo[3,4-b][1,4]oxazine](/img/structure/B1469774.png)
